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Compound of Interest

Compound Name: N-(3-cyanophenyl)benzamide

CAS No.: 141990-91-2

Cat. No.: B168851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(3-cyanophenyl)benzamide, with the CAS Number 141990-91-2, is an aromatic amide that

has garnered interest within the scientific community.[1] This compound belongs to the broader

class of benzamides, a versatile scaffold known for a wide array of pharmacological activities.

[2][3] The structure of N-(3-cyanophenyl)benzamide incorporates a benzoyl group attached to

a 3-aminobenzonitrile moiety. This unique combination of a benzamide linkage and a cyano-

substituted phenyl ring suggests its potential as an intermediate in the synthesis of more

complex molecules and as a candidate for biological screening in drug discovery programs.

The benzamide functional group is a common feature in many approved drugs, contributing to

their therapeutic effects through various mechanisms of action.[4] Similarly, the cyanophenyl

group can influence a molecule's pharmacokinetic and pharmacodynamic properties. This

guide provides a comprehensive overview of N-(3-cyanophenyl)benzamide, including its

synthesis, characterization, and potential applications, to support its use in research and

development.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of N-(3-cyanophenyl)benzamide is

provided in the table below. These are primarily computed properties sourced from PubChem

and provide a useful starting point for experimental work.[1]

Property Value

CAS Number 141990-91-2

Molecular Formula C₁₄H₁₀N₂O

Molecular Weight 222.24 g/mol

IUPAC Name N-(3-cyanophenyl)benzamide

Canonical SMILES C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C#N

InChI Key UCPDMPHZMMJOJJ-UHFFFAOYSA-N

Appearance Expected to be a solid at room temperature

XLogP3 2.3

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 2

Synthesis and Purification
The synthesis of N-(3-cyanophenyl)benzamide can be readily achieved through the acylation

of 3-aminobenzonitrile with benzoyl chloride. This is a classic example of the Schotten-

Baumann reaction, which is a widely used method for the formation of amides from amines and

acid chlorides.

Synthesis Workflow
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Synthesis of N-(3-cyanophenyl)benzamide

Reactants:
3-Aminobenzonitrile

Benzoyl Chloride
Pyridine (base)

Dichloromethane (solvent)

Reaction Setup:
Dissolve 3-aminobenzonitrile and pyridine in DCM.

Cool to 0°C in an ice bath.

Addition of Benzoyl Chloride:
Add benzoyl chloride dropwise to the cooled solution with stirring.

Reaction:
Stir at room temperature for 12-16 hours.

Aqueous Workup:
Wash with 1M HCl to remove excess pyridine.

Wash with saturated NaHCO₃ to neutralize.
Wash with brine.

Drying and Concentration:
Dry the organic layer over anhydrous Na₂SO₄.

Concentrate under reduced pressure.

Purification:
Recrystallize from an appropriate solvent system (e.g., ethanol/water).

Final Product:
N-(3-cyanophenyl)benzamide
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Biological Activity Screening Workflow

N-(3-cyanophenyl)benzamide
Derivatives

In Vitro Assays:
- Enzyme Inhibition
- Receptor Binding

- Cell Viability

Hit Identification

Mechanism of Action Studies:
- Target Identification
- Pathway Analysis

If active

In Vivo Models:
- Animal Disease Models

- Pharmacokinetic Studies

Lead Optimization

Preclinical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-cyanophenyl_benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-cyanophenyl_benzamide
https://www.walshmedicalmedia.com/open-access/pharmacological-potential-of-benzamide-analogues-and-their-uses-inmedicinal-chemistry-2329-6798-1000194.pdf
https://www.semanticscholar.org/paper/Pharmacological-Potential-of-Benzamide-Analogues-in-Asif/824a5e0c68341cd1d23be646dc70834dfb3d6256
https://www.semanticscholar.org/paper/Pharmacological-Potential-of-Benzamide-Analogues-in-Asif/824a5e0c68341cd1d23be646dc70834dfb3d6256
https://pmc.ncbi.nlm.nih.gov/articles/PMC7763114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7763114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7763114/
https://www.benchchem.com/product/b168851/docs#an-in-depth-technical-guide-to-n-3-cyanophenyl-benzamide
https://www.benchchem.com/product/b168851/docs#an-in-depth-technical-guide-to-n-3-cyanophenyl-benzamide
https://www.benchchem.com/product/b168851/docs#an-in-depth-technical-guide-to-n-3-cyanophenyl-benzamide
https://www.benchchem.com/product/b168851/docs#an-in-depth-technical-guide-to-n-3-cyanophenyl-benzamide
https://www.benchchem.com/product/b168851?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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